Cas no 1213623-32-5 ((S)-1-(4-Fluoro-3-methylphenyl)propan-1-amine hydrochloride)

• Product Name: (S)-1-(4-Fluoro-3-methylphenyl)propan-1-amine hydrochloride
• CAS No: 1213623-32-5
• Molecular Formula: C₁₀H₁₅ClFN
• Molecular Weight: 203.684205293655
• MDL: MFCD16294100
• CID: 1030328
• PubChem ID: 53484782

(S)-1-(4-Fluoro-3-methylphenyl)propan-1-amine hydrochloride Properties

Names and Identifiers

• (S)-1-(4-Fluoro-3-methylphenyl)propan-1-amine hydrochloride
• (1S)-1-(4-fluoro-3-methylphenyl)propan-1-amine,hydrochloride
• (1S)-1-(4-Fluoro-3-methylphenyl)propan-1-amine--hydrogen chloride (1/1)
• AKOS015923291
• (1S)-1-(4-fluoro-3-methylphenyl)propan-1-amine;hydrochloride
• 1213623-32-5
• CS-0442415
• (S)-1-(4-Fluoro-3-methylphenyl)propan-1-aminehydrochloride
• (1S)-1-(4-FLUORO-3-METHYLPHENYL)PROPYLAMINE HCl
• DTXSID20704215

• MDL： MFCD16294100
• InChIKey： KOOCHBZVXXMSLU-PPHPATTJSA-N
• Inchi： 1S/C10H14FN.ClH/c1-3-10(12)8-4-5-9(11)7(2)6-8;/h4-6,10H,3,12H2,1-2H3;1H/t10-;/m0./s1
• SMILES： Cl.FC1C=CC(=CC=1C)[C@H](CC)N

Computed Properties

• Exact Mass: 203.0877053g/mol
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Rotatable Bond Count: 2
• Monoisotopic Mass: 203.0877053g/mol
• Heavy Atom Count: 13
• Complexity: 138
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 2
• Topological Polar Surface Area: 26Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenylpropylamines